3,4-Dimethylphenol
3,4-Dimethylphenol
3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992)
3, 4-Dimethylphenol, also known as 1, 3, 4-xylenol or 3, 4-DMP, belongs to the class of organic compounds known as para cresols. Para cresols are compounds containing a para cresol moiety, which consists of a benzene ring bearing one hydroxyl group at ring positions 1 and 4. 3, 4-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3, 4-dimethylphenol is primarily located in the cytoplasm. 3, 4-Dimethylphenol participates in a number of enzymatic reactions. In particular, 3, 4-dimethylphenol can be biosynthesized from O-xylene. 3, 4-Dimethylphenol can also be converted into xylylcarb. 3, 4-Dimethylphenol is a dry and flat tasting compound that can be found in coffee and coffee products and herbs and spices. This makes 3, 4-dimethylphenol a potential biomarker for the consumption of these food products. 3, 4-Dimethylphenol is a potentially toxic compound.
3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene.
3, 4-Dimethylphenol, also known as 1, 3, 4-xylenol or 3, 4-DMP, belongs to the class of organic compounds known as para cresols. Para cresols are compounds containing a para cresol moiety, which consists of a benzene ring bearing one hydroxyl group at ring positions 1 and 4. 3, 4-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3, 4-dimethylphenol is primarily located in the cytoplasm. 3, 4-Dimethylphenol participates in a number of enzymatic reactions. In particular, 3, 4-dimethylphenol can be biosynthesized from O-xylene. 3, 4-Dimethylphenol can also be converted into xylylcarb. 3, 4-Dimethylphenol is a dry and flat tasting compound that can be found in coffee and coffee products and herbs and spices. This makes 3, 4-dimethylphenol a potential biomarker for the consumption of these food products. 3, 4-Dimethylphenol is a potentially toxic compound.
3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene.
Brand Name:
Vulcanchem
CAS No.:
95-65-8
VCID:
VC0119073
InChI:
InChI=1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3
SMILES:
CC1=C(C=C(C=C1)O)C
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
3,4-Dimethylphenol
CAS No.: 95-65-8
Reference Standards
VCID: VC0119073
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
CAS No. | 95-65-8 |
---|---|
Product Name | 3,4-Dimethylphenol |
Molecular Formula | C8H10O |
Molecular Weight | 122.16 g/mol |
IUPAC Name | 3,4-dimethylphenol |
Standard InChI | InChI=1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3 |
Standard InChIKey | YCOXTKKNXUZSKD-UHFFFAOYSA-N |
SMILES | CC1=C(C=C(C=C1)O)C |
Canonical SMILES | CC1=C(C=C(C=C1)O)C |
Boiling Point | 437 °F at 760 mm Hg (NTP, 1992) 227.0 °C 225 °C |
Colorform | Needles from water Prisms from ligroin |
Density | 0.983 at 68 °F (NTP, 1992) 0.983 @ 20 °C/4 °C |
Melting Point | 144.5 °F (NTP, 1992) 60.8 °C Mp 62-64 ° 62.5 °C 62-64°C |
Physical Description | 3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992) Liquid Solid Colourless crystalline solid |
Description | 3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992) 3, 4-Dimethylphenol, also known as 1, 3, 4-xylenol or 3, 4-DMP, belongs to the class of organic compounds known as para cresols. Para cresols are compounds containing a para cresol moiety, which consists of a benzene ring bearing one hydroxyl group at ring positions 1 and 4. 3, 4-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3, 4-dimethylphenol is primarily located in the cytoplasm. 3, 4-Dimethylphenol participates in a number of enzymatic reactions. In particular, 3, 4-dimethylphenol can be biosynthesized from O-xylene. 3, 4-Dimethylphenol can also be converted into xylylcarb. 3, 4-Dimethylphenol is a dry and flat tasting compound that can be found in coffee and coffee products and herbs and spices. This makes 3, 4-dimethylphenol a potential biomarker for the consumption of these food products. 3, 4-Dimethylphenol is a potentially toxic compound. 3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene. |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) 0.04 M 4.76 mg/mL at 25 °C Sol in ethyl alcohol, carbon tetrachloride, miscible in ethyl ether Very sol in benzene, chloroform Soluble in aromatic solvents In water, 4.76X10+3 mg/l @ 25 °C. slightly soluble in water; soluble in fat moderately soluble (in ethanol) |
Synonyms | 3,4-Xylenol; 1,3,4-Xylenol; 1-Hydroxy-3,4-dimethylbenzene; 3,4-DMP; 4,5-Dimethylphenol; 4-Hydroxy-1,2-dimethylbenzene; NSC 1549; |
Vapor Pressure | 1 mm Hg at 151.2 °F ; 5 mm Hg at 200.8° F; 10 mm Hg at 225.9° F (NTP, 1992) 0.04 mmHg 0.0356 mm Hg @ 25 °C |
PubChem Compound | 7249 |
Last Modified | Nov 12 2021 |
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